N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C23H21FN2O4S/c24-18-9-12-20(13-10-18)30-16-23(27)25-19-11-8-17-5-4-14-26(22(17)15-19)31(28,29)21-6-2-1-3-7-21/h1-3,6-13,15H,4-5,14,16H2,(H,25,27)
• InChI Key: PEALTHMYKLEDHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)COC3=CC=C(C=C3)F)N(C1)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H21FN2O4S
• Molecular Weight: 440.5 g/mol

Description

The compound contains a benzenesulfonyl group and a tetrahydroquinoline group, which are both known to have biological activity. The presence of the fluorophenoxy group could also influence the properties of the compound.

Scientific Research Applications

Antibacterial Activity

. Both compounds demonstrate bactericidal effects against Staphylococcus aureus (including methicillin-resistant strains) by disturbing bacterial membrane architecture. Notably, 4-NH₂ BS-THQ exhibits a broader spectrum of activity against reference strains of S. aureus, Escherichia coli, and Pseudomonas aeruginosa.

Carbonic Anhydrase IX Inhibition

. Further research could explore whether BS-THQ shares similar inhibitory properties.

Antiprotozoal Activities

A small library of ten 1-benzenesulfonyl-1,2,3,4-tetrahydroquinoline (BSTHQ) derivatives was synthesized and characterized. . Investigating their antiprotozoal activities could reveal potential therapeutic applications.

Hybrid Systems Design

BS-Het (benzenesulfonyl derivatives of heterocycles) is part of ongoing research efforts to discover new anti-infective compounds. . BS-THQ represents a promising structure in this context.

Future Directions

Given the potential biological activity of this compound, it could be interesting to further investigate its properties and potential uses. This could include testing its activity against different types of bacteria, or investigating its mechanism of action in more detail.

Mechanism of Action

Target of Action

The primary targets of this compound are two enzymes: D-glutamic acid-adding enzyme (MurD) and N-acetylglucosamine-1-phosphate-uridyltransferase (GlmU) . Both enzymes are involved in bacterial membrane synthesis .

Mode of Action

The compound interacts with its targets, MurD and GlmU, inhibiting their function . This inhibition disrupts the synthesis of bacterial membranes, leading to the bactericidal activity of the compound .

Biochemical Pathways

The compound affects the biochemical pathways involved in bacterial membrane synthesis. By inhibiting MurD and GlmU, the compound disrupts the production of key components of the bacterial cell wall . This disruption leads to downstream effects, including compromised bacterial cell integrity and ultimately, cell death .

Result of Action

The compound’s action results in bactericidal activity against both gram-positive and gram-negative bacteria . Microscopic studies have revealed disturbed membrane architecture in bacteria treated with the compound . Additionally, an increase in reactive oxygen species (ROS) was detected in strains treated with the compound .